![molecular formula C11H23NO3S B8661732 3-[(1-Methylcycloheptyl)amino]propane-1-sulfonic acid CAS No. 819863-19-9](/img/structure/B8661732.png)
3-[(1-Methylcycloheptyl)amino]propane-1-sulfonic acid
Cat. No. B8661732
M. Wt: 249.37 g/mol
InChI Key: QXDYMVCHLUHFDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642801B2
Procedure details
A solution of 1,3-propanesultone (4.3 g, 35 mmol) in toluene (10 mL) was added dropwise to a the crude solution of 1-methyl-1-cycloheptylamine in MTBK (total volume 30 mL). The mixture was heated to reflux for 18 hours then was cooled to room temperature. The solid was collected by suction filtration, rinsed with acetone (2×5 mL). The solid was dried overnight at 45° C. in the vacuum oven. The title compound was obtained as a fine white solid (7.77 g, 31.2 mmol, 80% overall yield). 1H NMR (500 MHz, D2O) δ 1.27 (s, 3H), 1.40-1.60 (m, 8H), 1.71-1.81 (m, 4H), 2.00-2.06 (m, 2H), 2.95 (t, J=6.3 Hz, 2H), 3.13 (t, J=7.1 Hz, 2H); 13C NMR (125 MHz, D2O) δ 22.0, 22.1, 23.3, 29.5, 37.1, 40.0, 48.3, 64.0; ES-MS 250(M+H)
[Compound]
Name
crude solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[CH2:7][S:4](=[O:6])(=[O:5])[O:3][CH2:2]1.[CH3:8][C:9]1([NH2:16])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1>C1(C)C=CC=CC=1>[CH3:8][C:9]1([NH:16][CH2:2][CH2:1][CH2:7][S:4]([OH:3])(=[O:6])=[O:5])[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH2:10]1
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Inputs
Step One
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Name
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|
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Quantity
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4.3 g
|
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Type
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reactant
|
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Smiles
|
C1COS(=O)(=O)C1
|
[Compound]
|
Name
|
crude solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CC1(CCCCCC1)N
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Name
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Quantity
|
10 mL
|
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Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
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The mixture was heated
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TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
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to reflux for 18 hours
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Duration
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18 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was collected by suction filtration
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WASH
|
Type
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WASH
|
|
Details
|
rinsed with acetone (2×5 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid was dried overnight at 45° C. in the vacuum oven
|
|
Duration
|
8 (± 8) h
|
Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
CC1(CCCCCC1)NCCCS(=O)(=O)O
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
